molecular formula C16H19FN4O B1609703 2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine CAS No. 426829-20-1

2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine

Cat. No. B1609703
M. Wt: 302.35 g/mol
InChI Key: VIVXNAQRWKTJPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine is a useful research compound. Its molecular formula is C16H19FN4O and its molecular weight is 302.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

426829-20-1

Product Name

2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine

Molecular Formula

C16H19FN4O

Molecular Weight

302.35 g/mol

IUPAC Name

2-[1-(3-fluorophenyl)ethoxy]-6-piperazin-1-ylpyrazine

InChI

InChI=1S/C16H19FN4O/c1-12(13-3-2-4-14(17)9-13)22-16-11-19-10-15(20-16)21-7-5-18-6-8-21/h2-4,9-12,18H,5-8H2,1H3

InChI Key

VIVXNAQRWKTJPF-UHFFFAOYSA-N

SMILES

CC(C1=CC(=CC=C1)F)OC2=NC(=CN=C2)N3CCNCC3

Canonical SMILES

CC(C1=CC(=CC=C1)F)OC2=NC(=CN=C2)N3CCNCC3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of the product from step 1 above (crude, 1.09 g, ˜4.3 mmol), piperazine (1.03 g, 12.0 mmol) and K2CO3 (1.00 g, 7.2 mmol) in acetonitrile (5 mL) was heated under reflux overnight (20 h). After cooling, ethyl acetate (15 mL) and water (5 mL) were added. The ethyl acetate layer was filtered through a short column of silica gel using MeOH/ethyl ether (1:1) as eluent to give 0.72 g (55%) of the title compound as an oil. HRMS m/z calcd for C16H19N4O4F (M)+ 302.1543, found 302.1528. Anal. (C16H19N4OF.0.5 H2O) C, H, N.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Yield
55%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.